(E)-3-(furan-2-yl)-1-(4-(thiophen-3-yloxy)piperidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(furan-2-yl)-1-(4-thiophen-3-yloxypiperidin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C16H17NO3S/c18-16(4-3-13-2-1-10-19-13)17-8-5-14(6-9-17)20-15-7-11-21-12-15/h1-4,7,10-12,14H,5-6,8-9H2/b4-3+
• InChI Key: UHLOOJNWGMHAKU-ONEGZZNKSA-N
• Canonical SMILES: C1CN(CCC1OC2=CSC=C2)C(=O)C=CC3=CC=CO3
• Isomeric SMILES: C1CN(CCC1OC2=CSC=C2)C(=O)/C=C/C3=CC=CO3
• Molecular Formula: C16H17NO3S
• Molecular Weight: 303.4 g/mol

Description

(E)-3-(furan-2-yl)-1-(4-(thiophen-3-yloxy)piperidin-1-yl)prop-2-en-1-one, also known as FTPP, is a compound that has gained significant attention in the scientific community due to its potential use in various research applications.

Scientific Research Applications

• NMR Characteristics and Conformational Analysis : A study conducted by Zheng Jin-hong (2011) in the "Chinese Journal of Magnetic Resonance" presents the NMR spectral assignments and conformational analysis of derivatives of (E)-3-(4-hydroxyphenyl)-1-(piperidin-1-yl)prop-2-en-1-one, highlighting their potential in structural elucidation and molecular modeling Zheng Jin-hong (2011).

• Synthesis and Antagonist Activity : Watanabe, Yoshiwara, and Kanao (1993) in the "Journal of Heterocyclic Chemistry" described the synthesis of similar compounds with potential 5-HT2 antagonist activity, indicating their relevance in neurotransmitter interaction studies Watanabe, Yoshiwara, & Kanao (1993).

• Development of Pharmaceutical Determination Methods : Varynskyi, Parchenko, and Kaplaushenko (2017) in the "Zaporozhye Medical Journal" developed a method for the determination of a structurally similar compound as an active pharmaceutical ingredient, showing its importance in pharmaceutical analytics Varynskyi, Parchenko, & Kaplaushenko (2017).

• Pharmacological Evaluation of Derivatives : Kumar et al. (2017) in the "Arabian Journal of Chemistry" evaluated novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine for antidepressant and antianxiety activities, indicating the compound's relevance in therapeutic research Kumar et al. (2017).

• Synthesis and Structural Analysis : Ignatovich et al. (2015) in "Applied Organometallic Chemistry" synthesized and analyzed novel derivatives related to the compound, with focus on cytotoxicity and matrix metalloproteinase inhibition, contributing to the understanding of its biological activities Ignatovich et al. (2015).